Cas no 2138137-19-4 (3-Chloro-5-(furan-2-yl)-1,2,3,6-tetrahydropyridine)

• Product Name: 3-Chloro-5-(furan-2-yl)-1,2,3,6-tetrahydropyridine
• CAS No: 2138137-19-4
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 6244219
• PubChem ID: 165459833
• Update Time: 2025-10-24

3-Chloro-5-(furan-2-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• EN300-742532
• 3-chloro-5-(furan-2-yl)-1,2,3,6-tetrahydropyridine
• 2138137-19-4
• 3-Chloro-5-(furan-2-yl)-1,2,3,6-tetrahydropyridine

• Inchi： 1S/C9H10ClNO/c10-8-4-7(5-11-6-8)9-2-1-3-12-9/h1-4,8,11H,5-6H2
• InChI Key： JMPSWYGEFCATLQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=CC=CO2)CNC1

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 25.2Ų

Additional information on 3-Chloro-5-(furan-2-yl)-1,2,3,6-tetrahydropyridine

Research Brief on 3-Chloro-5-(furan-2-yl)-1,2,3,6-tetrahydropyridine (CAS: 2138137-19-4): Recent Advances and Applications

The compound 3-Chloro-5-(furan-2-yl)-1,2,3,6-tetrahydropyridine (CAS: 2138137-19-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the furan and tetrahydropyridine moieties, make it a promising scaffold for the design of novel bioactive molecules.

Recent studies have explored the synthetic pathways for 3-Chloro-5-(furan-2-yl)-1,2,3,6-tetrahydropyridine, highlighting its efficient preparation through multi-step organic reactions. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that achieves high yields and purity, which is critical for subsequent biological evaluations. The methodology involves a key cyclization step, followed by selective chlorination, ensuring the reproducibility and scalability of the process for industrial applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-Chloro-5-(furan-2-yl)-1,2,3,6-tetrahydropyridine exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported its activity against cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory applications. However, further mechanistic studies are required to elucidate its precise mode of action and optimize its potency.

Another area of interest is the compound's potential as a precursor for the development of central nervous system (CNS) therapeutics. Structural analogs of 3-Chloro-5-(furan-2-yl)-1,2,3,6-tetrahydropyridine have shown affinity for neurotransmitter receptors, such as dopamine and serotonin receptors, in computational docking studies. These findings, published in a 2024 issue of ACS Chemical Neuroscience, underscore the molecule's versatility and warrant further investigation into its neuropharmacological properties.

Despite these promising results, challenges remain in the development of 3-Chloro-5-(furan-2-yl)-1,2,3,6-tetrahydropyridine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between academic and industrial researchers are essential to advance this compound from the bench to the clinic.

In conclusion, 3-Chloro-5-(furan-2-yl)-1,2,3,6-tetrahydropyridine (CAS: 2138137-19-4) represents a compelling case study in the intersection of chemical synthesis and medicinal chemistry. Its multifaceted biological activities and structural adaptability position it as a valuable candidate for future drug development. Continued research efforts will be crucial to unlock its full therapeutic potential and address the existing gaps in our understanding of its pharmacological profile.